Cas no 1214328-86-5 (3',5-Difluoro[1,1'-biphenyl]-3-ol)

3',5-Difluoro[1,1'-biphenyl]-3-ol is a fluorinated biphenyl derivative characterized by its hydroxyl and difluoro substitutions at the 3- and 3',5- positions, respectively. This structural configuration enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms improves metabolic stability and bioavailability, making it valuable for designing bioactive compounds. The hydroxyl group further allows for functionalization via etherification or esterification, broadening its applicability in fine chemical manufacturing. Its well-defined purity and consistent performance make it suitable for research and industrial applications requiring precise molecular modifications. The compound's stability under standard conditions ensures reliable handling and storage.
3',5-Difluoro[1,1'-biphenyl]-3-ol structure
1214328-86-5 structure
Product Name:3',5-Difluoro[1,1'-biphenyl]-3-ol
CAS No:1214328-86-5
MF:C12H8F2O
MW:206.188130378723
MDL:MFCD14699555
CID:2620606
PubChem ID:46312654
Update Time:2025-05-28

3',5-Difluoro[1,1'-biphenyl]-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3',5-Difluoro[1,1'-biphenyl]-3-ol
    • AKOS017558345
    • MFCD14699555
    • 5-(3-Fluorophenyl)-3-fluorophenol, 95%
    • DTXSID60673370
    • 5-(3-FLUOROPHENYL)-3-FLUOROPHENOL
    • 1214328-86-5
    • MDL: MFCD14699555
    • Inchi: 1S/C12H8F2O/c13-10-3-1-2-8(4-10)9-5-11(14)7-12(15)6-9/h1-7,15H
    • InChI Key: JDMSQIXRBQCCES-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C=1)C1C=CC=C(C=1)F)O

Computed Properties

  • Exact Mass: 206.05432120Da
  • Monoisotopic Mass: 206.05432120Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 20.2Ų

3',5-Difluoro[1,1'-biphenyl]-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
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5-(3-Fluorophenyl)-3-fluorophenol, 95%; .
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abcr
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